Cas no 151377-74-1 (N,N’-Desethylene-N,N’-diformyl Levofloxacin)

N,N’-Desethylene-N,N’-diformyl Levofloxacin Properties

Names and Identifiers

• N,N'-Desethylene-N,N'-diforMyl Levofloxacin
• (S)-9-Fluoro-10-[forMyl[2-(forMylMethylaMino)ethyl]aMino]-2,3-dihydro-3-Methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid
• N,N’-Desethylene-N,N’-diformyl Levofloxacin
• N,N’-DESETHYLENE-N,N’-DIFORMYL LEVOFLOXACIN,TAN SOLID
• Levofloxacin IMP
• N,N'-Desethylene-N
• Levofloxacin impurity
• (s)-ofloxacin Impurity
• Levofloxacin DiforMyl IMpurity
• Levofloxacin Desethylene DiforMyl IMpurity
• (S)-9-Fluoro-3-methyl-10-(N-(2-(N-methylformamido)ethyl)formamido)-7-oxo-3,7-dihydro-2H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 9-fluoro-10-[formyl[2-(formylmethylamino)ethyl]amino]-2,3-dihydro-3-methyl-7-oxo-, (S)-
• (3S)-9-Fluoro-10-(formyl{2-[formyl(methyl)amino]ethyl}amino)-3-methyl-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
• (2S)-7-fluoro-6-[formyl-[2-[formyl(methyl)amino]ethyl]amino]-2-methyl-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
• N26U9LD9HM
• DTXSID60747525
• 151377-74-1
• G87698
• (S)-9-Fluoro-10-[formyl[2-(formylmethylamino)ethyl]amino]-2,3-dihydro-3-methyl-7-oxo-7H-pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic Acid; Levofloxacin Desethylene Diformyl Impurity
• LEVOFLOXACIN DESETHYLENE DIFORMYL IMPURITY
• N,N'-Desethylene-N,N'-diformyl Levofloxacin
• Levofloxacin Diformyl Impurity
• +Expand

• InChIKey： HTOKHJLTWLBPPN-JTQLQIEISA-N
• Inchi： InChI=1S/C18H18FN3O6/c1-10-7-28-17-14-11(16(25)12(18(26)27)6-22(10)14)5-13(19)15(17)21(9-24)4-3-20(2)8-23/h5-6,8-10H,3-4,7H2,1-2H3,(H,26,27)/t10-/m0/s1
• SMILES： CC1COC2=C3N1C=C(C(=O)C3=CC(=C2N(CCN(C)C=O)C=O)F)C(=O)O

Computed Properties

• Exact Mass: 391.11800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 391.11796346g/mol
• Heavy Atom Count: 28
• Complexity: 701
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• LogP: 2.11500
• PSA: 109.15000
• Melting Point: 179-181°C